2,5-dichloro-N-(3-iodophenyl)benzamide

• Molecular Formula: C13H8Cl2INO
• Molecular Weight: 392.02 g/mol
• IUPAC Name: 2,5-dichloro-N-(3-iodophenyl)benzamide
• InChI: InChI=1S/C13H8Cl2INO/c14-8-4-5-12(15)11(6-8)13(18)17-10-3-1-2-9(16)7-10/h1-7H,(H,17,18)
• InChI Key: XILHAPALKYXQQS-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)I)NC(=O)C2=C(C=CC(=C2)Cl)Cl

Description

2,5-dichloro-N-(3-iodophenyl)benzamide (DIBA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a small molecule that belongs to the class of benzamides and has been synthesized using different methods.

Mechanism of Action

2,5-dichloro-N-(3-iodophenyl)benzamide exerts its inhibitory effect on CK2 by binding to its ATP-binding site, thereby preventing the transfer of phosphate groups to its substrates. This results in the inhibition of CK2-dependent signaling pathways and cellular processes. 2,5-dichloro-N-(3-iodophenyl)benzamide has also been shown to induce conformational changes in CK2, leading to its degradation through the ubiquitin-proteasome pathway.
Biochemical and Physiological Effects:
2,5-dichloro-N-(3-iodophenyl)benzamide has been shown to have several biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of circadian rhythms. 2,5-dichloro-N-(3-iodophenyl)benzamide has also been found to enhance the sensitivity of cancer cells to chemotherapy and radiation therapy. Additionally, 2,5-dichloro-N-(3-iodophenyl)benzamide has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(3-iodophenyl)benzamide has several advantages for lab experiments, including its high potency and specificity for CK2 inhibition, its ability to penetrate cell membranes, and its low toxicity. However, 2,5-dichloro-N-(3-iodophenyl)benzamide has some limitations, including its poor solubility in aqueous solutions and its instability in the presence of light and air.

Future Directions

There are several future directions for the research on 2,5-dichloro-N-(3-iodophenyl)benzamide, including the development of more potent and selective CK2 inhibitors, the investigation of the role of CK2 in different biological processes, and the exploration of the therapeutic potential of 2,5-dichloro-N-(3-iodophenyl)benzamide in cancer and other diseases. Additionally, the development of novel drug delivery systems for 2,5-dichloro-N-(3-iodophenyl)benzamide could enhance its efficacy and reduce its toxicity.
Conclusion:
2,5-dichloro-N-(3-iodophenyl)benzamide is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 2,5-dichloro-N-(3-iodophenyl)benzamide has shown promising results in the inhibition of CK2-dependent signaling pathways and cellular processes, and its potential therapeutic applications in cancer and other diseases warrant further investigation.

Synthesis Methods

2,5-dichloro-N-(3-iodophenyl)benzamide can be synthesized using different methods, including the reaction of 2,5-dichlorobenzoic acid with 3-iodoaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dichloromethane or dimethylformamide (DMF) and results in the formation of 2,5-dichloro-N-(3-iodophenyl)benzamide as a white solid.

Scientific Research Applications

2,5-dichloro-N-(3-iodophenyl)benzamide has been extensively used in scientific research for its potential applications in various fields. It has been found to be a potent inhibitor of the enzyme protein kinase CK2, which plays a crucial role in cell growth, proliferation, and differentiation. 2,5-dichloro-N-(3-iodophenyl)benzamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Additionally, 2,5-dichloro-N-(3-iodophenyl)benzamide has been used as a tool to study the role of CK2 in different biological processes, including circadian rhythms, DNA damage response, and autophagy.